Cas no 313350-11-7 (Isopropyl 6-chloronicotinate)

• Product Name: Isopropyl 6-chloronicotinate
• CAS No: 313350-11-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 2109071
• Update Time: 2023-08-04

Isopropyl 6-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• isopropyl 6-chloronicotinate
• iso-propyl 6-chloronicotinate
• ZECYQZQJDTYQHH-UHFFFAOYSA-N
• propan-2-yl 6-chloropyridine-3-carboxylate
• Isopropyl 6-chloronicotinate

• Inchi： 1S/C9H10ClNO2/c1-6(2)13-9(12)7-3-4-8(10)11-5-7/h3-6H,1-2H3
• InChI Key： ZECYQZQJDTYQHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 39.2